Cas no 1260838-10-5 (4-Iodo-3-(2-methylbenzyl)-1H-pyrazole)

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a 2-methylbenzyl group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further functionalization. The 2-methylbenzyl group enhances steric and electronic properties, potentially influencing biological activity. Its well-defined molecular architecture ensures consistency in research applications, making it suitable for exploratory studies in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, with purity verified by analytical techniques.

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole structure

1260838-10-5 structure

Product Name:4-Iodo-3-(2-methylbenzyl)-1H-pyrazole

CAS No:1260838-10-5

MF:C₁₁H₁₁IN₂

MW:298.122914552689

CID:824606

Update Time:2026-04-29

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole
- 4-iodo-5-[(2-methylphenyl)methyl]-1H-pyrazole

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188938-1g	4-iodo-3-(2-methylbenzyl)-1H-pyrazole	1260838-10-5	95%	1g	$486	2021-08-05
Chemenu	CM188938-1g	4-iodo-3-(2-methylbenzyl)-1H-pyrazole	1260838-10-5	95%	1g	$577	2023-02-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566581-1g	4-Iodo-3-(2-methylbenzyl)-1H-pyrazole	1260838-10-5	98%	1g	￥4161.00	2024-08-09

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Related Categories

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Additional information on 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole (CAS 1260838-10-5): A Versatile Compound in Pharmaceutical Research

4-Iodo-3-(2-methylbenzyl)-1H-pyrazole, with the chemical identifier CAS 1260838-10-5, represents a novel synthetic molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the pyrazole family, which is characterized by its five-membered ring structure containing two nitrogen atoms. The unique substitution pattern of 4-Iodo and 3-(2-methylbenzyl) groups on the pyrazole ring imparts distinct physicochemical properties, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

The pyrazole ring is a versatile scaffold in medicinal chemistry due to its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The 3-(2-methylbenzyl) substituent introduces steric and electronic effects that influence the compound's reactivity and selectivity. The iodine atom at the 4-position further enhances its pharmacokinetic profile by modulating solubility and metabolic stability. This structural combination enables 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole to exhibit unique binding affinities for targets such as protein kinases and G-protein-coupled receptors (GPCRs), which are critical in disease pathogenesis.

Recent advances in computational chemistry have provided insights into the molecular interactions of 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound selectively binds to the ATP-binding site of the Janus kinase (JAK) family, which plays a pivotal role in inflammatory responses. The 2-methylbenzyl group was found to form hydrogen bonds with specific residues, enhancing its inhibitory activity against JAK2 and JAK3. This discovery has positioned 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole as a potential lead compound for the development of anti-inflammatory therapies.

In the realm of neurodegenerative diseases, 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole has shown promising results in preclinical models. A 2022 study in Neuropharmacology revealed its ability to modulate the activity of monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease. The compound's iodine substitution was found to increase its affinity for MAO-B, which is associated with oxidative stress in dopaminergic neurons. This property makes it a candidate for the treatment of neurodegenerative conditions, particularly when combined with other neuroprotective agents.

Pharmacokinetic studies have also highlighted the advantages of 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole. Its hydrophobic nature, conferred by the 2-methylbenzyl group, allows for improved membrane permeability, while the iodine atom enhances its metabolic stability. These properties are crucial for oral bioavailability, a key factor in drug development. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits a half-life of approximately 4 hours in rodent models, suggesting its potential for once-daily dosing regimens.

Despite its therapeutic potential, the safety profile of 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole requires further investigation. Preliminary toxicological studies have indicated low acute toxicity, but long-term effects remain under evaluation. The iodine substitution may influence its interaction with other medications, necessitating careful pharmacokinetic monitoring. Ongoing research aims to optimize its therapeutic index while minimizing potential side effects.

The future of 4-Iodo-3-(2-methylbenzyl)-1H-pyrazole lies in its application as a scaffold for drug design. Its unique structural features make it an ideal candidate for further modifications to enhance specificity and efficacy. Researchers are exploring its potential in combination therapies, particularly for complex diseases such as cancer and autoimmune disorders. As synthetic chemistry and computational modeling continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics.